C.I. Acid blue 72

Specification

• CAS No.: 12219-17-9
• Molecular Formula: C30H50O5
• Molecular Weight: 0

Introduction

C.I. Acid Blue 72, also known as Patent Blue V, is an acid dye that appears as a dark blue crystalline powder. It is soluble in water and acidic solutions, making it suitable for various applications, particularly in the medical field as a living tissue dye and drug marker. This compound is commonly employed in surgical procedures such as lymph node tracing and lymphatic ductoscopy due to its ability to provide a visible marker for biological tissues.

Biological Applications

C.I. Acid Blue 72 functions by interacting with biological tissues, binding specifically to proteins and nucleic acids through ionic and covalent bonds. This facilitates tissue staining for visualization under microscopy. Its use in medical procedures highlights its importance in diagnostic and surgical applications.

Safety and Toxicity

While specific toxicity data for C.I. Acid Blue 72 are not extensively detailed, acid dyes generally require careful handling due to potential health risks. For similar compounds, studies often focus on chronic toxicity and carcinogenicity. For instance, Acid Blue 9 has been studied for its low intestinal absorption and chronic toxicity in rats and mice, with no significant adverse effects noted at certain dose levels.

Table 2: Applications of C.I. Acid Blue 72

Application	Description
Medical Use	Tissue dye and drug marker in surgical procedures
Biological Staining	Binds to proteins and nucleic acids for tissue visualization
Chemical Reactions	Participates in oxidation, reduction, and substitution reactions